2-fluoro-5-(propan-2-yloxy)aniline

Specification

• CAS No.: 99717-08-5
• Molecular Formula: C9H12FNO
• Molecular Weight: 169.2

Introduction

2-Fluoro-5-(propan-2-yloxy)aniline is a versatile organic compound that serves as a small molecule scaffold in various chemical and biological applications. It is characterized by the presence of a fluorine atom at the 2-position and a propan-2-yloxy group at the 5-position of the aniline ring. This compound is available in its hydrochloride form, which enhances its stability and solubility in aqueous solutions.

Synthesis and Preparation

The synthesis of 2-fluoro-5-(propan-2-yloxy)aniline typically involves multiple steps, starting from basic aniline derivatives. The process may include nucleophilic substitution reactions to introduce the fluorine and propan-2-yloxy groups onto the aromatic ring. The hydrochloride salt is often prepared by reacting the free base with hydrochloric acid to enhance stability and facilitate handling.

Biological and Chemical Applications

2-Fluoro-5-(propan-2-yloxy)aniline is of interest in pharmaceutical and materials science research due to its unique chemical structure. The fluorine atom contributes to increased lipophilicity, which can enhance interactions with biological targets, while the propan-2-yloxy group provides steric hindrance and affects reactivity.

Potential Biological Activities

While specific biological activities of 2-fluoro-5-(propan-2-yloxy)aniline have not been extensively documented, compounds with similar structures often exhibit antimicrobial, anticancer, or anti-inflammatory properties. These effects are typically attributed to interactions with enzymes or receptors that alter their activity.

Chemical Reactions and Derivatives

This compound can undergo various chemical transformations, such as further substitution reactions or coupling reactions, to generate derivatives with distinct properties. The versatility of 2-fluoro-5-(propan-2-yloxy)aniline makes it a valuable starting material for synthesizing complex molecules.

Availability Table

Quantity	Price (€)
1g	2,320.00
100mg	896.00

Safety and Handling

Handling 2-fluoro-5-(propan-2-yloxy)aniline hydrochloride requires caution due to its potential hazards. It is classified with warning labels for toxicity and irritation, necessitating proper protective equipment and ventilation during use.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H302, H312, H315, H319, H332, H335 (similar to other aniline derivatives)

• Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P36